4-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one

• IUPAC Name: 4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one
• InChI: InChI=1S/C22H23FN2O2/c1-15-11-16(2)22-17(13-21(26)27-20(22)12-15)14-24-7-9-25(10-8-24)19-5-3-18(23)4-6-19/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key: AUFRUPMVABLLJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=CC(=O)OC2=C1)CN3CCN(CC3)C4=CC=C(C=C4)F)C
• Molecular Formula: C22H23FN2O2
• Molecular Weight: 366.4 g/mol

Description

The compound “4-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The presence of a fluorophenyl group could suggest that this compound has some pharmacological activity, as fluorine is often used in drug design to improve a drug’s stability, selectivity, or potency.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds between them.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the piperazine ring could make the compound basic, while the fluorophenyl group could increase its lipophilicity. These properties could affect things like the compound’s solubility, stability, and how it behaves in the body.

Scientific Research Applications

Equilibrative Nucleoside Transporters (ENTs) Inhibition

• Compound Activity : The compound FPMINT (4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine) is a novel inhibitor of ENTs. .
• H-uridine uptake in both ENT1 and ENT2 without affecting Km. .

Neuropharmacological Modulation

• Potential Application : The presence of a piperazine ring suggests potential applications in neuropharmacology. .

Development of CB1 Inverse Agonists

• Compound Opportunity : The compound offers opportunities for developing novel CB1 inverse agonists by optimizing molecular properties. .

Antimicrobial Activity

• .

Novel Triazole-Thione Compound

• .

Mechanism of Action

Target of Action

The primary target of the compound 4-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5,7-dimethyl-2H-chromen-2-one is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It has been demonstrated that this compound is a novel inhibitor of ENTs, showing more selectivity to ENT2 than to ENT1 .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis pathway and the regulation of adenosine function . This results in downstream effects on cellular processes that rely on these pathways.

Pharmacokinetics

It has been observed that the compound reduces the maximum rate of uridine uptake in ent1 and ent2 without affecting the michaelis constant (km), indicating that it may have an impact on the bioavailability of these transporters .

Result of Action

The molecular and cellular effects of the compound’s action include the reduction of uridine uptake in ENT1 and ENT2 . This suggests that the compound may affect cellular processes that rely on nucleotide synthesis and adenosine function.

Future Directions

Future research on this compound could involve further exploring its synthesis, studying its physical and chemical properties, and investigating its potential uses. For example, if it has pharmacological activity, it could be tested in preclinical and clinical trials to evaluate its efficacy and safety.